Cas no 1033804-86-2 ((S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid)

• Product Name: (S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• CAS No: 1033804-86-2
• MF: C₁₈H₂₁ClN₄O₄
• MW: 392.836743116379
• CID: 842498
• PubChem ID: 25191339
• Update Time: 2025-06-10

(S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2S)-3-[4-(2-amino-6-chloropyrimidin-4-yl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• L-Phenylalanine, 4-(2-aMino-6-chloro-4-pyriMidinyl)-N-[(1,1-diMethylethoxy)carbonyl]-
• 4-(2-Amino-6-chloro-4-pyrimidinyl)-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
• (2S)-3-[4-(2-Amino-6-chloropyrimidin-4-yl)phenyl]-2-[(tert-butoxycarbonyl)amino]propionic acid
• LX1606 intermediate
• (S)-3-[4-(2-Amino-6-chloropyrimidin-4-yl)phenyl]-2-[(tert-butoxycarbonyl)amino]propionic acid
• (S)-3-(4-(2-amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• KOGJTURHFMAARC-ZDUSSCGKSA-N
• AC-31310
• DB-102205
• AKOS016012884
• DTXSID50648996
• (S)-3-[4-(2-amino-6-chloro-pyrimidine-4-yl)-phenyl]-2-tert-butoxycarbonylamino-propionic acid
• 1033804-86-2
• CS-13344
• SCHEMBL613141
• (S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoicacid
• (S)-3-[4-(2-amino-6-chloro-pyrimidin-4-yl)-phenyl]-2-tert-butoxycarbonylamino-propionic acid
• 4-(2-Amino-6-chloropyrimidin-4-yl)-N-(tert-butoxycarbonyl)-L-phenylalanine
• CS-0015456

• Inchi： 1S/C18H21ClN4O4/c1-18(2,3)27-17(26)22-13(15(24)25)8-10-4-6-11(7-5-10)12-9-14(19)23-16(20)21-12/h4-7,9,13H,8H2,1-3H3,(H,22,26)(H,24,25)(H2,20,21,23)/t13-/m0/s1
• InChI Key： KOGJTURHFMAARC-ZDUSSCGKSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=NC(N)=N1

Computed Properties

• Exact Mass: 392.12500
• Monoisotopic Mass: 392.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 127.43000
• LogP: 3.87170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid

(S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic Acid: A Comprehensive Overview

(S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid, identified by the CAS registry number 1033804-86-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and promising biological activities. The molecule's structure incorporates a pyrimidine ring, a phenyl group, and a tert-butoxycarbonyl (Boc) protecting group, all of which contribute to its intriguing chemical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the biaryl linkage between the pyrimidine and phenyl groups. This approach not only enhances the yield but also improves the purity of the final product, making it more suitable for biological testing.

The biological activity of 1033804-86-2 has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent inhibitory effects on specific kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. A recent study published in Nature Communications highlighted its ability to selectively inhibit JAK2/STAT signaling pathways, which are crucial for tumor growth and metastasis. This finding underscores its potential as a lead compound for developing targeted therapies.

In addition to its enzymatic activity, the compound exhibits favorable pharmacokinetic properties. Studies conducted in rodent models reveal that it has good oral bioavailability and minimal toxicity at therapeutic doses. These attributes are critical for translating laboratory findings into clinical applications. Ongoing clinical trials are evaluating its safety and efficacy in patients with advanced solid tumors, particularly those with mutations in the JAK2 gene.

The structural versatility of (S)-3-(4-(2-Amino-6-chloropyrimidin-4-yl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid allows for further modifications to optimize its therapeutic profile. Researchers are exploring strategies to enhance its solubility and stability, which could broaden its application across different disease indications. For example, efforts are underway to develop prodrugs that can improve drug delivery to target tissues while minimizing systemic side effects.

In conclusion, CAS No. 1033804-86-2 represents a promising advancement in medicinal chemistry with potential applications in oncology and beyond. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological characterization, positions it as a valuable tool for drug discovery. As research continues to unfold, this compound may pave the way for innovative treatments that address unmet medical needs.